molecular formula C9H18NO2+ B1211501 (2-Acetyloxycyclobutyl)-trimethylazanium

(2-Acetyloxycyclobutyl)-trimethylazanium

Cat. No.: B1211501
M. Wt: 172.24 g/mol
InChI Key: PSPMGMPBVJFPLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Acetyloxycyclobutyl)-trimethylazanium is a quaternary ammonium compound characterized by a cyclobutane ring substituted with an acetyloxy (-OAc) group at the 2-position and a trimethylazanium group (N⁺(CH₃)₃) (Figure 1). The positively charged trimethylazanium moiety enhances solubility in polar solvents and may facilitate interactions with biological membranes or anionic substrates.

Properties

Molecular Formula

C9H18NO2+

Molecular Weight

172.24 g/mol

IUPAC Name

(2-acetyloxycyclobutyl)-trimethylazanium

InChI

InChI=1S/C9H18NO2/c1-7(11)12-9-6-5-8(9)10(2,3)4/h8-9H,5-6H2,1-4H3/q+1

InChI Key

PSPMGMPBVJFPLL-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1CCC1[N+](C)(C)C

Synonyms

2-ACBT
2-acetoxycyclobutyltrimethylammonium
2-acetoxycyclobutyltrimethylammonium iodide

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Quaternary ammonium compounds with cyclic or substituted alkyl chains are widely studied for their structural and functional diversity. Below is a detailed comparison of (2-Acetyloxycyclobutyl)-trimethylazanium with structurally or functionally related analogs:

Table 1: Structural and Functional Comparison

Compound Name Key Structural Features Molecular Weight* Polarity/Solubility Stability Notes Potential Applications
(2-Acetyloxycyclobutyl)-trimethylazanium Cyclobutyl ring, -OAc, N⁺(CH₃)₃ ~230 g/mol Moderate (polar solvents) Hydrolysis-prone at -OAc Catalysis, drug delivery
[Acetyl-L-carnitine hydrochloride] Linear chain, -OAc, N⁺(CH₃)₃, -Cl⁻ ~239 g/mol High (aqueous) Stable due to chloride counterion Mitochondrial transport, neuroprotection
[4-(Azaniumylmethyl)cyclohexyl]methylazanium Cyclohexyl ring, dual N⁺ sites ~215 g/mol Low (organic solvents) High (rigid cyclohexane) Surfactants, ion-pairing agents
LysoPC(24:1(15Z)) Phosphocholine head, long alkyl chain ~568 g/mol Amphiphilic (micelle-forming) Stable in membranes Lipidomics, membrane studies

*Estimated based on structural analogs.

Key Observations

Cyclic vs. In contrast, linear analogs like [Acetyl-L-carnitine hydrochloride] exhibit higher conformational flexibility, favoring interactions with enzymes or transport proteins .

Substituent Effects :

  • The acetyloxy (-OAc) group in the target compound is susceptible to hydrolysis under acidic or basic conditions, unlike the stable chloride counterion in [Acetyl-L-carnitine hydrochloride] or the phosphocholine head in LysoPC(24:1(15Z)) .
  • The trimethylazanium group is common across all compounds, but its placement on a strained cyclobutane ring may reduce solubility in aqueous media compared to linear or larger cyclic analogs.

Applications :

  • While LysoPC(24:1(15Z)) is utilized in lipid membrane studies due to its amphiphilic nature, the target compound’s smaller size and polar groups may favor niche roles in catalysis or as a cationic surfactant. [Acetyl-L-carnitine hydrochloride] , with its mitochondrial targeting, highlights how backbone modifications (linear vs. cyclic) dictate biological specificity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.